Cas no 2413877-46-8 (tert-butyl N-(4-hydroxy-3-methylnaphthalen-1-yl)carbamate)

• Product Name: tert-butyl N-(4-hydroxy-3-methylnaphthalen-1-yl)carbamate
• CAS No: 2413877-46-8
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 5674577
• PubChem ID: 165768139
• Update Time: 2025-06-15

tert-butyl N-(4-hydroxy-3-methylnaphthalen-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-hydroxy-3-methylnaphthalen-1-yl)carbamate
• 2413877-46-8
• EN300-26664790

• Inchi： 1S/C16H19NO3/c1-10-9-13(17-15(19)20-16(2,3)4)11-7-5-6-8-12(11)14(10)18/h5-9,18H,1-4H3,(H,17,19)
• InChI Key： JJIJAIMTHDVQKS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)C(=C2C=CC=CC=12)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(4-hydroxy-3-methylnaphthalen-1-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-hydroxy-3-methylnaphthalen-1-yl)carbamate (CAS No. 2413877-46-8)

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-(4-hydroxy-3-methylnaphthalen-1-yl)carbamate (CAS No. 2413877-46-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of naphthalene derivatives, which are widely studied for their versatility in drug discovery and material science. The presence of both a hydroxy group and a carbamate moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The growing interest in tert-butyl N-(4-hydroxy-3-methylnaphthalen-1-yl)carbamate is partly driven by its relevance in medicinal chemistry. Researchers are exploring its potential as a building block for kinase inhibitors and anti-inflammatory agents, topics that frequently trend in scientific literature and online searches. For instance, questions like "What are the applications of naphthalene derivatives in drug development?" or "How does tert-butyl carbamate enhance molecular stability?" reflect the curiosity surrounding this compound. Its CAS No. 2413877-46-8 is often used as a key identifier in databases, ensuring precise retrieval of related studies.

From a synthetic perspective, the compound's tert-butyl group offers steric protection, which is crucial for selective reactions in multi-step syntheses. This feature aligns with the increasing demand for green chemistry and atom-efficient processes, topics highly searched by professionals aiming to reduce waste and improve yields. Additionally, the 4-hydroxy-3-methylnaphthalene core is a scaffold found in several fluorescent probes, making it a subject of interest for bioimaging applications—a hot topic in biotechnology forums.

Another area where tert-butyl N-(4-hydroxy-3-methylnaphthalen-1-yl)carbamate shines is in material science. Its aromatic system and functional groups allow for modifications that can tailor properties like solubility and thermal stability. Searches for "naphthalene-based materials for OLEDs" or "carbamate derivatives in polymer science" highlight its cross-disciplinary appeal. The compound’s CAS No. 2413877-46-8 is frequently cited in patents related to advanced materials, underscoring its industrial relevance.

Quality control and analytical characterization of tert-butyl N-(4-hydroxy-3-methylnaphthalen-1-yl)carbamate are also critical discussion points. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity, a topic often queried by quality assurance professionals. The compound’s UV absorption properties further make it suitable for spectroscopic studies, another trending subject in analytical chemistry circles.

In summary, tert-butyl N-(4-hydroxy-3-methylnaphthalen-1-yl)carbamate (CAS No. 2413877-46-8) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its structural features and adaptability to modern research trends ensure its continued prominence in scientific discourse. For those delving into organic synthesis or drug design, this compound represents a promising avenue for innovation.